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Compound of Interest

Compound Name: 11-O-Methylpseurotin A

Cat. No.: B15609503

Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

CAS Number: 956904-34-0

Molecular Formula: C₂₃H₂₇NO₈[1]

Molecular Weight: 445.46 g/mol [1]

Executive Summary
11-O-Methylpseurotin A is a fungal metabolite belonging to the pseurotin family of natural

products, compounds of mixed polyketide synthase–nonribosomal peptide synthetase

(PKS/NRPS) origin.[2][3] While research on this specific analog is in its nascent stages,

preliminary data reveals a selective inhibitory activity against a Hof1 deletion strain of

Saccharomyces cerevisiae, suggesting a potential mechanism of action related to cell cycle

control and cytokinesis.[2][4][5] This technical guide provides a comprehensive overview of the

current knowledge on 11-O-Methylpseurotin A, drawing comparative insights from its well-

studied parent compound, Pseurotin A, to illuminate its potential therapeutic applications and

guide future research endeavors.
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Physicochemical Properties and Biological Activity
Quantitative data for 11-O-Methylpseurotin A is limited in publicly available literature. The

following tables summarize the known data for 11-O-Methylpseurotin A and the more

extensively characterized Pseurotin A to provide a comparative reference for experimental

design.

Table 1: Physicochemical Properties

Compound CAS Number Molecular Formula
Molar Mass ( g/mol
)

11-O-Methylpseurotin

A
956904-34-0 C₂₃H₂₇NO₈ 445.46[1]

Pseurotin A 58523-30-1 C₂₂H₂₅NO₈ 431.441[6]

Table 2: In Vitro Biological Activity

Compound
Target
Organism/Cell Line

Assay Result

11-O-Methylpseurotin

A

Saccharomyces

cerevisiae (Hof1

deletion strain)

Growth Inhibition
Selectively inhibits

growth[2][4][5]

Pseurotin A

HepG2 (Human

Hepatocellular

Carcinoma)

SRB Assay

IC₅₀: 22.2 µg/mL (as

part of n-Butanol

extract)[7]

Pseurotin A

HepG2 (Human

Hepatocellular

Carcinoma)

PCSK9 Secretion

Inhibition
IC₅₀: 1.2 µM[7]

Pseurotin D
MCF-7 (Human

Breast Cancer)
Not Specified IC₅₀: 15.6 µM[7]

Table 3: In Vivo Biological Activity
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Compound Animal Model Condition Key Findings

11-O-Methylpseurotin

A
Larval Zebrafish

Pentylenetetrazole

(PTZ)-induced

seizures

Inactive in preventing

seizure activity[4]

Pseurotin A
Ovariectomized (OVX)

Mouse
Osteoporosis

Prevented bone loss

and reduced the

number of

osteoclasts[4]

Pseurotin A Rat
Hepatocellular

Carcinoma

Exerted an anti-

hepatocarcinogenic

effect[4]

Pseurotin D Mouse
Ovalbumin-induced

footpad edema

Decreased paw

swelling and

production of pro-

inflammatory

cytokines[4]

Mechanism of Action and Signaling Pathways
The primary reported biological activity of 11-O-Methylpseurotin A is its selective inhibition of

a Saccharomyces cerevisiae strain with a deletion of the HOF1 gene.[4][5] Hof1 is a protein

crucial for cytokinesis, specifically in regulating the actomyosin ring dynamics and septum

formation during cell division.[5] This suggests that 11-O-Methylpseurotin A may exert its

effects by interfering with cell cycle progression.

While the direct molecular targets of 11-O-Methylpseurotin A are yet to be fully elucidated, the

broader pseurotin family is known to modulate key signaling pathways. Pseurotin A and D have

demonstrated anti-inflammatory effects through the inhibition of the JAK/STAT and NF-κB

signaling pathways, specifically by inhibiting the phosphorylation of STAT3.[8] Given the

structural similarity, it is plausible that 11-O-Methylpseurotin A may also interact with these

pathways.
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Postulated mechanism of 11-O-Methylpseurotin A in yeast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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